Cas no 27258-18-0 (4-bromo-3-chloro-1H-pyrazole)

4-bromo-3-chloro-1H-pyrazole structure
Product Name:4-bromo-3-chloro-1H-pyrazole
CAS No:27258-18-0
Molecular Formula:C3H2N2ClBr
Molecular Weight:181.418
CID:3927127
PubChem ID:13013118
4-bromo-3-chloro-1H-pyrazole Properties
Names and Identifiers
-
- 1H-Pyrazole, 4-bromo-3-chloro-
- 4-bromo-3-chloro-1H-pyrazole
- EN300-1699360
- 4-bromo-5-chloro-1H-pyrazole
- SCHEMBL9280097
- CBA25818
- G15570
- MFCD28650917
- 4-bromo-3-chloro-2H-pyrazole
- SCHEMBL17969441
- SY248403
- DB-167341
- 27258-18-0
- 820-786-6
- 4-Bromo-3-chloro-1H-pyrazole
-
- InChIKey: LASSLNHDRZFHLG-UHFFFAOYSA-N
- Inchi: InChI=1S/C3H2BrClN2/c4-2-1-6-7-3(2)5/h1H,(H,6,7)
- SMILES: C1=NNC(=C1Br)Cl
Computed Properties
- Exact Mass: 179.90899g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 179.90899g/mol
- Heavy Atom Count: 7
- Complexity: 70
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 28.7Ų
4-bromo-3-chloro-1H-pyrazole Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P01DZQB-100mg |
4-bromo-3-chloro-1H-pyrazole |
27258-18-0 | 95% | 100mg |
$113.00 | 2024-05-08 | |
Aaron | AR01DZYN-100mg |
4-bromo-3-chloro-1H-pyrazole |
27258-18-0 | 97% | 100mg |
$84.00 | 2025-02-14 | |
Enamine | EN300-1699360-0.05g |
4-bromo-3-chloro-1H-pyrazole |
27258-18-0 | 92% | 0.05g |
$200.0 | 2023-09-20 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01034119-1g |
4-Bromo-3-chloro-1H-pyrazole |
27258-18-0 | 95% | 1g |
¥4200.0 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668167-1g |
4-Bromo-3-chloro-1H-pyrazole |
27258-18-0 | 98% | 1g |
¥8578 |
4-bromo-3-chloro-1H-pyrazole Related Literature
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Boyang Liu,Yu Wang,Shaoxiong Liu,Zhenyu Kang,Xiaocheng Lan,Tiefeng Wang Catal. Sci. Technol., 2022,12, 6112-6119
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J. Fritzsche,R. Ettlinger,M. Grzywa,S. G. Jantz,A. Kalytta-Mewes,H. Bunzen,H. A. Höppe,D. Volkmer Dalton Trans., 2019,48, 15236-15246
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Zhe Zhou,Cansu Ergene,Edmund F. Palermo Polym. Chem., 2019,10, 5849-5858
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Zongkuan Yue,Gang Li,Xiaomei Wang,Yukou Du,Ping Yang J. Mater. Chem. A, 2013,1, 15110-15116
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Chan Gao,Xueyong Zhang,Chuanchao Zhang,Zhilei Sui,Meng Hou,Rucheng Dai,Zhongping Wang,Xianxu Zheng Phys. Chem. Chem. Phys., 2018,20, 14374-14383
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Kodai Iwasaki,Lihua Lin,Yuichi Yamaguchi,Yuko Shibayama,Jiangjian Shi,Huijue Wu,Kazuya Nakata,Xinchen Wang,Akira Fujishima Catal. Sci. Technol., 2018,8, 3846-3852
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Mei-Hua Chen,Qian-Ying Lu,Yi-Ming Li,Ming-Ming Chu,Xue-Bo Cao CrystEngComm, 2021,23, 4327-4335
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9. Diaryliodonium salts as efficient Lewis acid catalysts for direct three component Mannich reactions†Jianwei Han,Zhen-Jiang Liu RSC Adv., 2015,5, 25485-25488
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Xiao-Wu Dong,Tao Liu,Yong-Zhou Hu,Xin-Yuan Liu,Chi-Ming Che Chem. Commun., 2013,49, 7681-7683
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Recommended suppliers
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(CAS:27258-18-0)4-bromo-3-chloro-1H-pyrazole

Purity:95%+
Quantity:1g/5g/10g/100g
Price($):discuss personally